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Compound of Interest

Compound Name: 1,3-Dimethylpentylamine

Cat. No.: B086682

Essential Safety and Handling Guide for 1,3-
Dimethylpentylamine

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 1,3-Dimethylpentylamine (also known as DMAA or
Methylhexanamine). The following procedural guidance is intended for researchers, scientists,
and drug development professionals to ensure safe laboratory operations.

Hazard Identification and Classification

1,3-Dimethylpentylamine is a volatile and hazardous chemical that requires stringent safety
measures. It is classified as a highly flammable liquid and vapor.[1] In terms of health hazards,
it is harmful if swallowed or inhaled, can cause severe skin burns and serious eye damage, and
may lead to respiratory irritation.[1] Environmentally, it is harmful to aquatic life.[1]
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Hazard Classification GHS Hazard Statement

o H225, H226: Highly flammable liquid and
Flammable Liquid

vapour.[1]
Acute Toxicity (Oral) H302: Harmful if swallowed.[1]
Acute Toxicity (Inhalation) H332: Harmful if inhaled.[1]

) ) H314: Causes severe skin burns and eye
Skin Corrosion

damage.[1]
Serious Eye Damage H318: Causes serious eye damage.
Specific Target Organ Toxicity H335: May cause respiratory irritation.

H402, H412: Harmful to aquatic life with long

Aquatic Hazard )
lasting effects.[1]

Physicochemical Properties

Proper handling procedures are directly influenced by the chemical's physical properties.

Property Value

CAS Number 105-41-9[2]
Molecular Formula C7Hw7N

Molecular Weight 115.22 g/mol
Boiling Point 133.91 °C

Flash Point 28.86 °C t0 43.9 °C
Density 0.762 g/cm?3

Operational and Disposal Plans

Adherence to the following step-by-step protocols is mandatory for the safe handling of 1,3-
Dimethylpentylamine.
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Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical. The following equipment must be worn at all times

when handling this chemical.

Body Part

Required PPE

Specification & Rationale

Respiratory

Full-face or Half-mask Air-

Purifying Respirator

Required when vapors or
aerosols are generated to
prevent inhalation, which is
harmful and can cause
respiratory irritation.[1][3]
Ensure cartridges are
appropriate for volatile organic

compounds/amines.

Chemical-resistant gloves

Double-gloving is

recommended. Gloves must

Hands o be inspected before use and
(e.g., Nitrile) ) )
changed immediately upon
contamination.[4][5]
Provides protection against
] splashes and vapors,
Chemical safety goggles and a ] )
Eyes/Face ) preventing serious eye
face shield
damage.[3][6][7] Must be worn
together.
A fully buttoned lab coat made
Bod Flame-retardant and antistatic of appropriate material (e.qg.,
0
Y protective clothing Nomex®) is required to protect
skin from burns.[1][4]
Feet Closed-toe, chemical-resistant Protects feet from potential
ee

safety shoes

spills.[7][8]

Experimental Protocol: Safe Handling Workflow
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This protocol outlines the procedural steps for using 1,3-Dimethylpentylamine in a laboratory

setting.

A. Preparation and Engineering Controls

Ventilation: All work must be conducted within a certified chemical fume hood to minimize
inhalation exposure.[1][6]

Emergency Equipment: Ensure an eyewash station and safety shower are directly
accessible and unobstructed.[6]

Ignition Sources: Eliminate all potential ignition sources from the work area, including open
flames, hot surfaces, and spark-producing equipment.[1][6] Use only non-sparking tools.[1]

[6]

Grounding: Ground and bond all containers and receiving equipment to prevent static
electricity discharge, which can ignite flammable vapors.[1][6]

Spill Kit: Have a chemical spill kit rated for flammable amines readily available. The kit
should contain an inert absorbent material.[6]

. Chemical Handling

Container Inspection: Before use, inspect the container for any damage or leaks.

Transferring: When transferring the chemical, do so slowly to avoid splashing and the
generation of aerosols.[1] Use a properly grounded pump or pour carefully.

Container Management: Keep the container tightly closed when not in use to prevent the
release of flammable vapors.[1][6]

Avoid Incompatibles: Keep away from strong oxidizing agents, acids, metals, and halogens.

[6]

C. Post-Handling and Decontamination

Glove Removal: Use the proper glove removal technique (without touching the glove's outer
surface) to avoid skin contact.[5]
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» Hand Washing: Wash hands and any exposed skin thoroughly with soap and water after
handling.[1]

o Work Area Decontamination: Decontaminate all surfaces and equipment that may have
come into contact with the chemical.

o Clothing: Immediately remove and launder any contaminated clothing before reuse.[6]

Emergency and Spill Procedures

Immediate and correct response to an emergency is critical.

¢ In Case of Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.
Call a poison center or doctor if you feel unwell.

e In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse skin with
plenty of water/shower for at least 15 minutes. Seek immediate medical attention as this
chemical causes severe burns.[6]

 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and immediately call an ophthalmologist or
poison center.[6]

» In Case of Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor
immediately.[6]

e In Case of a Spill:

[e]

Evacuate all personnel from the immediate area.

o

Eliminate all ignition sources.[6]

[¢]

Wearing the appropriate PPE, contain the spill using an inert absorbent material (e.g.,
sand, vermiculite).

Collect the absorbed material using non-sparking tools and place it in a suitable, closed

[¢]

container for disposal.[6]
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o Ventilate the area and decontaminate the spill site.

Storage and Disposal Plan

o Storage: Store in a locked, dry, cool, and well-ventilated area designated for flammable
liquids.[6] The container must be kept tightly closed.[1][6] Protect from sunlight.

o Disposal: All waste containing 1,3-Dimethylpentylamine must be treated as hazardous
waste.

o Collect waste in clearly labeled, closed containers.
o Do not mix with other waste streams.

o Dispose of the waste through an approved hazardous waste disposal plant, following all
local, regional, and national regulations.[6] Handle uncleaned containers as you would the
product itself.

Mandatory Visualization

The following diagram illustrates the logical workflow for the safe handling of 1,3-
Dimethylpentylamine.
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Workflow for Safe Handling of 1,3-Dimethylpentylamine

1. Preparation
- Verify Fume Hood & Safety Showers
- Remove Ignition Sources
- Assemble PPE

Proceed with Caution

2. Chemical Handling
- Ground Equipment Emergency Procedures

- Transfer Chemical Slowly (Spill or Exposure)
- Keep Container Sealed

fter Use

3. Post-Handling
- Decontaminate Surfaces
- Proper Glove Removal
- Wash Hands Thoroughly

Store Unused Chemical Dispose of Waste
4. Storage 5. Waste Disposal
- Tightly Closed Container - Collect in Labeled Container
- Cool, Ventilated, Flammable Area - Use Approved Disposal Service

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1-3-dimethylpentylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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